Cas no 917-95-3 (Propane,2-methyl-2-nitroso-)

• Product Name: Propane,2-methyl-2-nitroso-
• CAS No: 917-95-3
• MF: C₄H₉NO
• MW: 87.1203610897064
• CID: 810275
• PubChem ID: 23272
• Update Time: 2025-04-19

Propane,2-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Propane,2-methyl-2-nitroso-
• 2-methyl-2-nitrosopropane
• tert-nitrosobutane
• 1,1-Dimethyl-1-nitrosoethane
• 2-methyl-2-nitrosiopropane
• 2-methyl-2-nitroso-propane dimer
• 2-Nitroso-2-methylpropane
• Nitrosoisobutane
• AKOS004901809
• tert-C4H9NO
• Nitroso-tert-butane
• UNII-JGX6N17V2U
• 2-MNP
• NSC-150348
• TRIMETHYLNITROSOMETHANE
• NSC 150348
• Propane, 2-methyl-2-nitroso-, dimer
• 917-95-3
• NSC150348
• 2-NITROSOISOBUTANE
• 2-methyl-2-nitroso-propane
• Propane, 2-methyl-2-nitroso-
• Q4029769
• DTXSID80878749
• JGX6N17V2U

• Inchi： 1S/C4H9NO/c1-4(2,3)5-6/h1-3H3
• InChI Key： LUQZKEZPFQRRRK-UHFFFAOYSA-N
• SMILES： O=NC(C)(C)C

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 53.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4
• XLogP3: 0.5

Experimental Properties

• Density: 0.86
• Boiling Point: 67.9°C at 760 mmHg
• Flash Point: 4°C
• Refractive Index: 1.406
• PSA: 29.43000
• LogP: 1.55130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds C-nitroso compounds